Cas no 74682-60-3 (3-Hexylthio-4H-1,2,4-triazole)

• Product Name: 3-Hexylthio-4H-1,2,4-triazole
• CAS No: 74682-60-3
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• MDL: MFCD01310676
• CID: 90644
• PubChem ID: 2818229
• Update Time: 2025-06-13

3-Hexylthio-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Hexylthio-4H-1,2,4-triazole
• 3-n-Hexylthio-1,2,4-triazole
• 5-hexylsulfanyl-1H-1,2,4-triazole
• 3-(Hexylthio)-1H-1,2,4-triazole
• 3-hexylthio-1H-1,2,4-triazole
• AC1MDX7E
• AG-G-97135
• CTK5E0306
• MolPort-002-904-492
• SureCN6566465
• SureCN9836459
• FT-0615786
• 74682-60-3
• MFCD02683096
• SCHEMBL6566465
• DTXSID20225657
• EINECS 277-967-2
• NS00037648
• 1H-1,2,4-TRIAZOLE, 5-(HEXYLTHIO)-
• AKOS024348838
• 3-HEXYLTHIO-1,2,4-TRIAZOLE
• UNII-U7YR6H7SU6
• SCHEMBL9836459
• U7YR6H7SU6
• NZXRSXPNMMTVHB-UHFFFAOYSA-N

• MDL： MFCD01310676
• Inchi： 1S/C8H15N3S/c1-2-3-4-5-6-12-8-9-7-10-11-8/h7H,2-6H2,1H3,(H,9,10,11)
• InChI Key： NZXRSXPNMMTVHB-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CCCCCC

Computed Properties

• Exact Mass: 185.09900
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Color/Form: White or light gray crystalline or crystalline powder
• Melting Point: 65-68°C
• PSA: 66.87000
• LogP: 2.47710
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Hexylthio-4H-1,2,4-triazole

Comprehensive Overview of 3-Hexylthio-4H-1,2,4-triazole (CAS No. 74682-60-3): Properties, Applications, and Industry Insights

The chemical compound 3-Hexylthio-4H-1,2,4-triazole (CAS No. 74682-60-3) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a derivative of the 1,2,4-triazole family, this compound features a hexylthio substituent, which enhances its solubility and reactivity in various industrial and research contexts. Researchers and manufacturers are increasingly exploring its potential in fields such as agrochemicals, pharmaceutical intermediates, and material science, making it a subject of growing interest in scientific literature and patent filings.

One of the most frequently searched questions about 3-Hexylthio-4H-1,2,4-triazole revolves around its synthesis and purity. The compound is typically synthesized through nucleophilic substitution reactions involving 1,2,4-triazole and hexylthiol derivatives, with careful control of reaction conditions to ensure high yields. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity, a critical factor for applications requiring stringent quality standards. This aligns with the broader industry trend toward green chemistry and sustainable synthesis methods, which minimize waste and energy consumption.

In the agrochemical sector, 3-Hexylthio-4H-1,2,4-triazole has shown promise as a key intermediate in the development of novel crop protection agents. Its molecular structure allows for modifications that enhance bioactivity against pests while maintaining environmental safety—a priority for modern agriculture. Recent studies highlight its potential in formulating low-toxicity fungicides, addressing global concerns about food security and sustainable farming practices. These applications resonate with current searches for eco-friendly pesticides and biodegradable agrochemicals, reflecting shifting consumer and regulatory demands.

The pharmaceutical industry also benefits from the compound’s utility as a building block for drug discovery. Its triazole core is a privileged scaffold in medicinal chemistry, known for contributing to the bioactivity of antimicrobial and anti-inflammatory agents. With the rise of AI-driven drug design, researchers are leveraging computational tools to explore derivatives of 3-Hexylthio-4H-1,2,4-triazole for targeted therapies, particularly in combating antibiotic-resistant pathogens. This intersects with trending searches for next-generation antibiotics and small-molecule therapeutics.

From a commercial perspective, the global market for 1,2,4-triazole derivatives is expanding, driven by demand from emerging economies and advancements in specialty chemicals. Suppliers of CAS No. 74682-60-3 emphasize compliance with REACH and other regulatory frameworks, ensuring safe handling and transportation. Additionally, the compound’s stability under varying pH conditions makes it suitable for formulation additives in cosmetics and coatings, areas where users frequently search for non-toxic alternatives to traditional ingredients.

Ongoing research continues to uncover new dimensions of 3-Hexylthio-4H-1,2,4-triazole, particularly in nanotechnology and catalysis. Its ability to coordinate with metal ions opens doors for designing heterogeneous catalysts used in renewable energy applications, such as hydrogen production—a hot topic aligned with searches for clean energy solutions. As innovation accelerates, this compound exemplifies how niche chemicals can address macro-scale challenges, from healthcare to climate change mitigation.

In summary, 3-Hexylthio-4H-1,2,4-triazole (CAS No. 74682-60-3) represents a convergence of scientific ingenuity and practical utility. Its multifaceted applications across industries, coupled with evolving regulatory and environmental priorities, position it as a compound of enduring relevance. For researchers and businesses alike, staying abreast of its developments offers a competitive edge in markets increasingly defined by sustainability and technological integration.